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In the field of energetic materials, a thorough understanding of an explosive's performance

characteristics is paramount for research, development, and application. This guide provides a

detailed comparison of two well-known secondary explosives, Tetryl (2,4,6-

trinitrophenylmethylnitramine) and TNT (2,4,6-trinitrotoluene), focusing on two critical

performance metrics: brisance and detonation velocity. This analysis is supported by

quantitative data from established experimental protocols, which are also detailed herein.

Quantitative Performance Comparison
The primary performance characteristics of Tetryl and TNT are summarized in the table below.

The data clearly indicates that Tetryl possesses both a higher detonation velocity and greater

brisance, as indicated by its higher detonation pressure, when compared to the standard

military explosive, TNT.

Performance Metric Tetryl TNT Unit

Detonation Velocity 7,570[1] 6,900[1] m/s

Detonation Pressure 260[1] ~200[1] kbar

Experimental Protocols
The accurate and reproducible measurement of brisance and detonation velocity is crucial for

characterizing explosive materials. The following sections detail the methodologies for key
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experiments used to determine these properties.

Measurement of Brisance
Brisance refers to the shattering effect of an explosive and is often quantified through methods

that measure the deformation or fragmentation of a standardized material.

Sand Crush Test

The Sand Crush Test is a widely used method to determine the relative brisance of an

explosive.[2][3]

Apparatus: A robust steel bomb apparatus, a set of standardized sieves, a container for the

sand, and the explosive charge.

Procedure:

A standardized mass of sand, typically Ottawa sand of a specific grain size (e.g., passing

a 30-mesh sieve), is meticulously weighed.[4]

A small, known quantity of the explosive being tested is centrally placed within the sand

inside the bomb.

The explosive is detonated.

Following the detonation, the sand is carefully collected and passed through the same

sieve used for the initial grading.

The weight of the sand that has been crushed finely enough to pass through the sieve is

measured. This weight serves as a quantitative measure of the explosive's brisance.

Results are often normalized against a standard explosive like TNT.[5]

Plate Dent Test

The Plate Dent Test provides a measure of an explosive's ability to deform a metal plate, which

is correlated with its brisance and detonation pressure.[6]
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Apparatus: A cylindrical explosive charge, a witness plate of a standard material (e.g., cold-

rolled steel), and a means of measuring the resulting dent depth.

Procedure:

A cylindrical charge of the explosive is placed on a thick, standardized steel plate.

The explosive is initiated by a detonator.

The detonation creates a dent in the witness plate.

The depth of this dent is precisely measured using a depth gauge or a 3D scanner.[7] The

depth of the dent is directly related to the brisance of the explosive.

Measurement of Detonation Velocity
Detonation velocity is the speed at which the detonation wave propagates through the

explosive.

D'Autriche Method

The D'Autriche method is a classic and reliable technique for measuring the detonation velocity

of an explosive charge.[8][9]

Apparatus: A column of the explosive to be tested, a length of detonating cord with a known

and uniform detonation velocity, and a lead or steel witness plate.

Procedure:

Two holes are made in the explosive column at a precisely measured distance apart.

The two ends of the detonating cord are inserted into these holes.

The midpoint of the detonating cord is marked on the witness plate.

The explosive column is initiated at one end.

The detonation wave in the explosive initiates the two ends of the detonating cord at

different times.
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The two detonation waves in the cord travel towards each other and collide at a point that

is offset from the midpoint marked on the witness plate.

By measuring the distance of this collision point from the midpoint and knowing the

detonation velocity of the cord and the distance between the insertion points in the

explosive, the detonation velocity of the test explosive can be calculated.

Electronic Probe Method

Modern electronic methods provide a more direct and often more precise measurement of

detonation velocity.

Apparatus: A series of electronic probes (such as ionization pins or fiber optic sensors) and a

high-speed timing device (e.g., an oscilloscope).[8][10]

Procedure:

The electronic probes are placed at accurately known distances along the length of the

explosive charge.

The explosive is initiated at one end.

As the detonation wave propagates along the charge, it triggers each probe sequentially.

The timing device records the precise time at which each probe is triggered.

The detonation velocity is calculated by dividing the known distance between consecutive

probes by the measured time interval for the detonation wave to travel between them.

Relationship between Explosive Properties and
Measurement Techniques
The selection of an appropriate experimental method is directly linked to the explosive property

being investigated. The following diagram illustrates the logical relationship between the key

performance indicators of brisance and detonation velocity and the experimental workflows

used to quantify them.
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Caption: Logical workflow for evaluating explosive performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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